Cas no 83191-20-2 (2,2,2-trichloro-1-[(phenylsulfonyl)amino]ethyl acetate)

• Product name: 2,2,2-trichloro-1-[(phenylsulfonyl)amino]ethyl acetate
• CAS No: 83191-20-2
• MF: C₁₀H₁₀Cl₃NO₄S
• MW: 346.6147
• CID: 1807344
• PubChem ID: 3068217

2,2,2-trichloro-1-[(phenylsulfonyl)amino]ethyl acetate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trichloro-1-[(phenylsulfonyl)amino]ethyl acetate
• [1-(benzenesulfonamido)-2,2,2-trichloroethyl] acetate
• N-(1-Acetoxy-2,2,2-trichloroethyl)benzenesulfonamide
• DTXSID901003191
• Acetic acid, ester with N-(1-hydroxy-2,2,2-trichloroethyl)benzenesulfonamide
• 83191-20-2
• 4-11-00-00056 (Beilstein Handbook Reference)
• 1-[(Benzenesulfonyl)amino]-2,2,2-trichloroethyl acetate
• Benzenesulfonamide, N-(1-(acetyloxy)-2,2,2-trichloroethyl)-
• BRN 3429626

• Inchi： InChI=1S/C10H10Cl3NO4S/c1-7(15)18-9(10(11,12)13)14-19(16,17)8-5-3-2-4-6-8/h2-6,9,14H,1H3
• InChI Key： OKDBWAPSCJVJCT-UHFFFAOYSA-N
• SMILES： CC(=O)OC(C(Cl)(Cl)Cl)NS(=O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 344.939612g/mol
• Monoisotopic Mass: 344.939612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8Ų
• XLogP3: 2.8